Cas no 2639431-77-7 (Tert-butyl 3-(piperidin-4-yl)benzoate)

• Product Name: Tert-butyl 3-(piperidin-4-yl)benzoate
• CAS No: 2639431-77-7
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 5664288
• PubChem ID: 165903973
• Update Time: 2025-10-28

Tert-butyl 3-(piperidin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27729448
• 2639431-77-7
• tert-butyl 3-(piperidin-4-yl)benzoate
• Tert-butyl 3-(piperidin-4-yl)benzoate

• Inchi： 1S/C16H23NO2/c1-16(2,3)19-15(18)14-6-4-5-13(11-14)12-7-9-17-10-8-12/h4-6,11-12,17H,7-10H2,1-3H3
• InChI Key： UCKBQDADMLPLAE-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(=C1)C1CCNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.172878976g/mol
• Monoisotopic Mass: 261.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 3-(piperidin-4-yl)benzoate

Tert-butyl 3-(piperidin-4-yl)benzoate: A Comprehensive Overview

Tert-butyl 3-(piperidin-4-yl)benzoate, with the CAS number 2639431-77-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various chemical reactions and its ability to serve as an intermediate in the synthesis of bioactive molecules.

The molecular structure of Tert-butyl 3-(piperidin-4-yl)benzoate comprises a benzoate ester group attached to a piperidine ring, with a tert-butyl substituent. This combination of functional groups imparts the compound with distinct chemical properties, including enhanced stability and reactivity. The tert-butyl group, known for its bulky nature, contributes to the steric effects that can influence the compound's behavior in various chemical environments. Meanwhile, the piperidine ring introduces nitrogen into the structure, potentially enhancing its ability to participate in hydrogen bonding and other intermolecular interactions.

Recent research has focused on the synthesis and characterization of Tert-butyl 3-(piperidin-4-yl)benzoate. Studies have demonstrated that this compound can be synthesized via a variety of methods, including esterification reactions and nucleophilic substitutions. The choice of synthetic pathway depends on the desired purity and scalability of the process. For instance, one study reported a high-yield synthesis method involving the reaction of 3-(piperidin-4-yl)benzoic acid with tert-butanol under acidic conditions. This approach not only ensures high purity but also minimizes side reactions, making it suitable for large-scale production.

The physical properties of Tert-butyl 3-(piperidin-4-yl)benzoate have been extensively studied. Its melting point, boiling point, and solubility in various solvents have been determined experimentally and corroborated through computational modeling. These properties are crucial for understanding the compound's behavior in different chemical processes and its potential applications in pharmaceutical formulations.

In terms of applications, Tert-butyl 3-(piperidin-4-yl)benzoate has shown promise in several areas. One notable application is its use as an intermediate in the synthesis of bioactive compounds. For example, recent studies have explored its role in the construction of complex molecules with potential anti-tumor or anti-inflammatory activities. The compound's ability to undergo various transformations, such as nucleophilic aromatic substitution and coupling reactions, makes it a valuable building block in medicinal chemistry.

Another area where Tert-butyl 3-(piperidin-4-yl)benzoate has found utility is in material science. Its unique combination of functional groups allows it to serve as a precursor for advanced materials, such as polymers or hybrid organic-inorganic composites. Researchers have investigated its potential as a monomer for polymerization reactions, highlighting its ability to form stable polymer networks with tailored properties.

From an environmental perspective, the synthesis and handling of Tert-butyl 3-(piperidin-4-yl)benzoate must adhere to strict safety protocols. While it is not classified as a hazardous or controlled substance under current regulations, proper handling is essential to minimize risks associated with exposure or accidental release. Recent studies have also emphasized the importance of green chemistry principles in the synthesis of this compound, advocating for the use of eco-friendly solvents and catalysts to reduce environmental impact.

In conclusion, Tert-butyl 3-(piperidin-4-yl)benzoate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.